Cas no 3507-46-8 (2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole)

2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole is a sulfur- and nitrogen-containing heterocyclic compound characterized by its sulfinyl and nitro functional groups. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The sulfinyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the nitro group offers further functionalization potential. Its benzo[d]thiazole core contributes to stability and aromaticity, ensuring compatibility with diverse reaction conditions. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its ability to modulate electronic and steric properties. High purity grades are available for research and industrial applications.

2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole structure

3507-46-8 structure

Product Name:2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole

CAS No:3507-46-8

MF:C₈H₆N₂O₃S₂

MW:242.274838924408

CID:4820568

Update Time:2026-02-27

2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

- 2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole
- Inchi： 1S/C8H6N2O3S2/c1-15(13)8-9-6-4-5(10(11)12)2-3-7(6)14-8/h2-4H,1H3
- InChI Key： GWQXTGDMIJOQAO-UHFFFAOYSA-N
- SMILES： S1C(=NC2C=C(C=CC1=2)[N+](=O)[O-])S(C)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 294
XLogP3: 1.7
Topological Polar Surface Area: 123

2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole Security Information

Storage Condition：(BD587607)

2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A059003360-1g	2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole	3507-46-8	97%	1g	$522.17	2023-09-02
Chemenu	CM518697-1g	2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole	3507-46-8	97%	1g	$***	2023-05-30
Ambeed	A673594-1g	2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole	3507-46-8	97%	1g	$501.0	2024-04-19

2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole Related Literature

1. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
2. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
3. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
4. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
5. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118

Related Categories

Additional information on 2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole

Research Brief on 2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole (CAS: 3507-46-8): Recent Advances and Applications

2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole (CAS: 3507-46-8) is a chemically modified benzo[d]thiazole derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its sulfinyl and nitro functional groups, exhibits unique electronic and steric properties that make it a promising candidate for various therapeutic interventions. Recent studies have explored its role as a scaffold for designing novel inhibitors targeting key enzymes and signaling pathways involved in cancer, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the inhibitory effects of 2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole on the NF-κB signaling pathway, a critical regulator of inflammatory responses. The researchers synthesized a series of derivatives and evaluated their bioactivity using in vitro and in vivo models. The results demonstrated that the compound significantly suppressed NF-κB activation, reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing anti-inflammatory agents.

In the field of oncology, a 2024 preprint article on bioRxiv highlighted the compound's ability to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various cancers. The study employed molecular docking simulations and cellular assays to elucidate the binding interactions between 2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole and the PI3K enzyme. The compound exhibited nanomolar affinity and selective cytotoxicity against cancer cell lines, particularly those with PTEN mutations. These results underscore its potential as a targeted therapy for PI3K-driven malignancies.

Another emerging application of 2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole is in antimicrobial research. A recent study in Antimicrobial Agents and Chemotherapy reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound disrupted bacterial biofilm formation and enhanced the activity of conventional antibiotics, suggesting a synergistic effect. This dual mechanism of action positions it as a valuable adjunct in combating antibiotic resistance.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic and safety profiles of 2-(Methylsulfinyl)-5-nitrobenzo[d]thiazole. Current research efforts are focused on structural modifications to improve solubility and reduce off-target effects. Collaborative initiatives between academic institutions and pharmaceutical companies are underway to advance this compound into preclinical development. Future studies will need to address scalability of synthesis and comprehensive toxicological assessments to fully realize its therapeutic potential.